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Introduction
Cerium-141 (¹⁴¹Ce) is a radioisotope of the element cerium, notable for its moderate half-life

and its decay characteristics, which have made it a subject of interest in various research

applications. This technical guide provides a comprehensive overview of the nuclear properties

of ¹⁴¹Ce, with a focus on its half-life and detailed decay scheme. The information presented

herein is intended to serve as a valuable resource for professionals in research, science, and

drug development who may utilize or encounter this isotope in their work.

Physical and Nuclear Properties
Cerium-141 is an artificially produced radioisotope. It possesses 58 protons and 83 neutrons.

The study of ¹⁴¹Ce is primarily for academic and research purposes, as it currently has no

major practical, medical, or industrial applications.[1]

Quantitative Data Summary
The key nuclear and decay properties of Cerium-141 are summarized in the table below for

easy reference and comparison.
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Property Value and Units

Half-life (T½) 32.505 (10) days[1]

Decay Mode Beta-minus (β⁻)[2][3]

Parent Nuclide ¹⁴¹La (via β⁻ decay)[2]

Daughter Nuclide ¹⁴¹Pr[3][4]

Beta Decay Energy (Q) 580.4 (11) keV[5]

Spin and Parity 7/2-[2]

Decay Scheme of Cerium-141
Cerium-141 undergoes beta-minus decay, transforming into Praseodymium-141 (¹⁴¹Pr).[2][3]

This process involves the conversion of a neutron within the ¹⁴¹Ce nucleus into a proton, with

the simultaneous emission of a beta particle (an electron) and an electron antineutrino.[4]

The decay of ¹⁴¹Ce proceeds through two primary branches:

A beta transition to the ground state of ¹⁴¹Pr.

A beta transition to an excited nuclear state of ¹⁴¹Pr at 145.4433 keV.[5]

The excited ¹⁴¹Pr nucleus subsequently de-excites to its ground state by emitting a gamma-ray.

Decay Data
The following table details the energies, probabilities, and nature of the beta transitions and the

subsequent gamma emission in the decay of Cerium-141.
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Radiation Type Transition Energy (keV)
Probability per 100
Decays

Beta (β⁻)
¹⁴¹Ce → ¹⁴¹Pr (145

keV level)
435.0 (11)[5] 69.97 (44)[5]

Beta (β⁻)
¹⁴¹Ce → ¹⁴¹Pr (ground

state)
580.4 (11)[5] 30.03 (44)[5]

Gamma (γ)
¹⁴¹Pr (145 keV level →

ground state)
145.4433 (14)[5] 48.0 (approx.)[6][7]

Decay Scheme Visualization
The decay pathway of Cerium-141 can be visualized as a logical flow from the parent nuclide

to the stable daughter nuclide, including the intermediate excited state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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